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Compound of Interest

Compound Name: 6-(p-Tolyl)pyridin-3-amine

Cat. No.: B060670 Get Quote

An In-depth Technical Guide to the Safety, Toxicity, and Handling of 6-(p-Tolyl)pyridin-3-amine

Introduction
6-(p-Tolyl)pyridin-3-amine is a heterocyclic aromatic amine, a class of compounds of

significant interest in medicinal chemistry and materials science. Its structure, featuring a

pyridine core substituted with an amino group and a tolyl moiety, makes it a valuable building

block for the synthesis of novel pharmaceutical agents and functional materials.[1][2] The

synthesis of pyridine derivatives is an active area of research aimed at developing new drugs.

[1]

As with any novel or specialized chemical, a thorough understanding of its potential hazards is

paramount for ensuring the safety of researchers and laboratory personnel. Direct,

comprehensive toxicological data for 6-(p-Tolyl)pyridin-3-amine is not extensively available in

public literature. Therefore, this guide adopts a standard, field-proven approach to chemical

safety assessment: inference and analogy based on structural components. The safety profile

will be constructed by analyzing the known hazards of its primary structural motifs: the

aminopyridine core and the p-toluidine (aminotoluene) fragment. This document provides a

robust framework for handling this compound with the high degree of caution it warrants.

Chemical and Physical Properties
A clear understanding of the compound's basic properties is the foundation of safe handling.

While experimental data is limited, computed properties provide a useful baseline for laboratory

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b060670?utm_src=pdf-interest
https://www.benchchem.com/product/b060670?utm_src=pdf-body
https://www.benchchem.com/product/b060670?utm_src=pdf-body
https://www.mdpi.com/1996-1944/14/18/5401
https://www.dovepress.com/investigation-of-potent-anti-mycobacterium-tuberculosis-agents-derived-peer-reviewed-fulltext-article-DDDT
https://www.mdpi.com/1996-1944/14/18/5401
https://www.benchchem.com/product/b060670?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


work.

Property Value Source

IUPAC Name
6-(4-methylphenyl)pyridin-3-

amine
PubChem[3]

Synonyms

6-p-Tolylpyridin-3-ylamine, 6-

(4-methylphenyl)pyridin-3-

amine

PubChem[3]

CAS Number 170850-45-0 PubChem[3]

Molecular Formula C₁₂H₁₂N₂ PubChem[3]

Molecular Weight 184.24 g/mol PubChem[3]

Hazard Identification and Inferred Classification
Based on the known toxicology of aminopyridines and p-toluidine, 6-(p-Tolyl)pyridin-3-amine
should be treated as a hazardous substance. The following GHS classifications are inferred.
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Hazard Class Inferred Classification
Rationale and Supporting
Evidence

Acute Toxicity, Oral Category 3 or 4

Aminopyridines are known to

be acutely toxic.[4] A

structurally related compound,

3-Aminopyridine, is classified

as "Fatal if swallowed" (Acute

Tox. Category 2).[5] Another

analog, 6-(p-Tolyloxy)pyridin-3-

amine, is classified as

"Harmful if swallowed" (Acute

Tox. Category 4).[6]

Acute Toxicity, Dermal Category 3 or 4

p-Toluidine is toxic by skin

absorption.[7] Pyridine and its

derivatives are classified as

"Harmful in contact with skin".

[8][9] Monoaminopyridines are

readily absorbed through the

skin.[4]

Acute Toxicity, Inhalation Category 3 or 4

p-Toluidine is toxic by

inhalation of dusts.[7] Pyridine

is "Harmful if inhaled".[8]

Inhalation of pyridine fumes

can cause headaches,

dizziness, and respiratory

irritation.[10]

Skin Corrosion/Irritation Category 2

Pyridine and 3-Aminopyridine

are known to cause skin

irritation.[5][8]
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Serious Eye Damage/Irritation Category 1 or 2A

The analog 6-(p-

Tolyloxy)pyridin-3-amine

causes serious eye damage.

[6] Pyridine and 3-

Aminopyridine cause serious

eye irritation.[5][8]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

irritation)

Pyridine hydrochloride may

cause respiratory irritation.[9]

Specific Target Organ Toxicity

(Repeated Exposure)
Potential Hazard

p-Toluidine may cause

damage to organs through

prolonged or repeated

exposure.

Toxicological Profile: Understanding the Risks
The primary danger of this compound lies in its potential neurotoxicity, a known characteristic of

the aminopyridine class.

Routes of Exposure and Target Organs
Exposure can occur via inhalation of dust particles, skin contact, eye contact, and ingestion.

Given the properties of its analogs, the compound is likely well-absorbed through the skin.[4]

The primary target organs are the central nervous system (CNS), skin, eyes, and respiratory

system.
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Caption: Primary exposure routes and potential target organ systems.

Mechanism of Toxicity (Inferred)
The most critical toxicological concern stems from the aminopyridine scaffold. Aminopyridines

are known potassium (K+) channel blockers.[4] By blocking these channels, they can cause

excessive stimulation of the nervous system, leading to convulsions or seizures even at low

doses.[4] This neurotoxic effect is the basis for the high acute toxicity ratings of many

aminopyridine derivatives.

Health Effects
Acute Exposure: Symptoms can include irritation to the skin, eyes, and respiratory tract upon

contact.[8] Systemic effects following significant absorption may include headache,

dizziness, nausea, and in severe cases, convulsions.[4][10]

Chronic Exposure: Data on the specific compound is unavailable. However, chronic

exposure to aromatic amines is a known risk factor for long-term health effects. Prolonged

exposure should be avoided.

Exposure Controls and Personal Protection
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A multi-layered approach to protection is essential, prioritizing engineering controls and

supplementing with appropriate Personal Protective Equipment (PPE).

Engineering Controls
Fume Hood: All handling of 6-(p-Tolyl)pyridin-3-amine, including weighing and preparing

solutions, must be conducted inside a properly functioning and certified chemical fume hood

to prevent inhalation of airborne dust.[10]

Ventilation: The laboratory should be well-ventilated to prevent the accumulation of vapors or

dust.[11]

Personal Protective Equipment (PPE)
The selection of PPE is critical and must be based on the highest potential risk.
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PPE Type Specification Rationale

Hand Protection Nitrile or Neoprene gloves.[10]

Amines and pyridine

derivatives can degrade latex

gloves. Always check the

manufacturer's glove

compatibility chart.[12] Double-

gloving is recommended when

handling significant quantities.

Eye Protection Chemical splash goggles.

Protects against airborne dust

particles and accidental

splashes. Standard safety

glasses are insufficient.

Skin/Body Protection
A fully buttoned, long-sleeved

lab coat.

Protects skin from accidental

contact.[12]

Respiratory Protection

Not typically required if work is

performed within a certified

fume hood.

In the event of a large spill or

failure of engineering controls,

a respirator with an

appropriate organic

vapor/particulate cartridge may

be necessary.

Safe Handling and Storage Protocol
Adherence to strict protocols minimizes the risk of exposure.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure the chemical fume hood is operational. Clear the

workspace of all unnecessary items.

Don PPE: Put on all required PPE as specified in the table above.

Weighing: Conduct all weighing operations on a tared weigh paper or in a container within

the fume hood. Avoid creating dust clouds.
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Transfer: Use a spatula to transfer the solid. If making a solution, add the solid slowly to the

solvent.

Post-Handling: After use, tightly seal the container.[10]

Decontamination: Wipe down the spatula and the work surface inside the fume hood with an

appropriate solvent (e.g., isopropanol), followed by soap and water.

Doff PPE: Remove gloves and wash hands thoroughly with soap and water.[11]

Storage Requirements
Location: Store in a cool, dry, well-ventilated area away from direct sunlight and heat

sources.[10][12]

Container: Keep in a tightly closed container, clearly labeled with the chemical name and

hazard warnings.[10]

Incompatibilities: Segregate from strong oxidizing agents, strong acids, and acid chlorides.

[12][13]

Emergency Procedures
Immediate and correct action is crucial in the event of an exposure or spill.
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Caption: Generalized emergency response workflow.

First Aid Measures
Inhalation: Move the affected person to fresh air at once.[14][15] If breathing is difficult or has

stopped, provide artificial respiration. Seek immediate medical attention.[15]

Skin Contact: Immediately remove all contaminated clothing.[16] Promptly wash the affected

skin with copious amounts of soap and water for at least 15 minutes.[14][15] Seek medical

attention if irritation persists.[15]
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Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

holding the eyelids open.[16] Remove contact lenses if present and easy to do.[8] Seek

immediate medical attention from an ophthalmologist.[17]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them a glass of water to drink.[13] Call a poison control center or seek immediate

medical attention.[18]

Spill Response Protocol
Small Spill: If the spill is small and you are trained to handle it, ensure proper PPE is worn.

[12] Cover the spill with an inert absorbent material like vermiculite or sand.[16] Carefully

sweep up the material, place it in a sealed container for disposal, and decontaminate the

area.[16]

Large Spill: Evacuate the immediate area and alert others. Close the laboratory door.

Contact your institution's Environmental Health & Safety (EHS) department immediately. Do

not attempt to clean it up yourself.

Disposal Considerations
Waste contaminated with 6-(p-Tolyl)pyridin-3-amine must be treated as hazardous waste.

Collect all waste material (including contaminated absorbent material and disposable PPE)

in a clearly labeled, sealed, and compatible waste container.[12]

Do not mix with other waste streams unless directed by EHS.

Arrange for disposal through your institution's hazardous waste management program.

Never dispose of this chemical down the drain.[17]

Conclusion
While 6-(p-Tolyl)pyridin-3-amine is a valuable research chemical, its structural similarity to

acutely toxic compounds like aminopyridines and p-toluidine demands that it be handled with

significant caution. The primary risks include acute toxicity via all routes of exposure and

potential neurotoxicity due to its aminopyridine core. Strict adherence to engineering controls,

diligent use of appropriate personal protective equipment, and well-rehearsed emergency
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procedures are essential for its safe use in a research and development setting. Always

operate under the assumption that the compound is highly toxic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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